Cas no 32705-68-3 (Imidazo[1,2-c]pyrimidin-5-amine,2,3-dihydro-7-methyl-)

• Product Name: Imidazo[1,2-c]pyrimidin-5-amine,2,3-dihydro-7-methyl-
• CAS No: 32705-68-3
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 293778
• PubChem ID: 135998934
• Update Time: 2025-04-19

Imidazo[1,2-c]pyrimidin-5-amine,2,3-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-c]pyrimidin-5-amine,2,3-dihydro-7-methyl-
• Imidazo[1,2-c]pyrimidine,5-amino-2,3-dihydro-7-methyl- (8CI)
• 7-methyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5-amine
• 32705-68-3
• 7-methyl-2,3-dihydro-1H-imidazo[1,2-c]pyrimidin-5-imine
• 5-amino-2,3-dihydro-7-methylimidazo[1,2-c]pyrimidine

• Inchi： 1S/C7H10N4/c1-5-4-6-9-2-3-11(6)7(8)10-5/h4,8-9H,2-3H2,1H3
• InChI Key： PCGWWEJEBJVFMO-UHFFFAOYSA-N
• SMILES： N12C(=N)N=C(C)C=C1NCC2

Computed Properties

• Exact Mass: 150.091
• Monoisotopic Mass: 150.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 283.9±23.0 °C(Predicted)